Cas no 1354087-64-1 ((3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone)

• Product Name: (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone
• CAS No: 1354087-64-1
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 4775326
• Update Time: 2025-06-13

(3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone
• (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone

• Inchi： 1S/C11H14ClN3O/c12-10-9(4-1-5-14-10)11(16)15-6-2-3-8(13)7-15/h1,4-5,8H,2-3,6-7,13H2
• InChI Key： RBECGOTVFUMNHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCCC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone

Introduction to (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone (CAS No. 1354087-64-1)

(3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone, identified by the CAS number 1354087-64-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone exhibits a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The compound combines a piperidine ring with an aminomethyl group at the 1-position and a chlorinated pyridine moiety at the 3-position, creating a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone makes it an attractive candidate for drug discovery programs. The presence of both nitrogen-rich heterocycles and functional groups such as the amine and chloro substituents allows for diverse interactions with biological targets. This compound has been studied in various contexts, including its role as a precursor in the synthesis of more complex molecules and its potential as an intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives, particularly those incorporating amine functionalities. The piperidine ring is a common motif in many biologically active compounds, known for its ability to enhance solubility and metabolic stability. The amine group at the 1-position of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone provides a site for further derivatization, enabling the creation of libraries of compounds with tailored biological profiles.

The chloro-substituted pyridine ring in this compound adds another layer of complexity, offering opportunities for hydrogen bonding interactions and electronic modulation. Pyridine derivatives are widely recognized for their role in medicinal chemistry, with numerous examples demonstrating their efficacy as pharmacophores in small molecule drugs. The chloro group, in particular, can influence the electronic properties of the ring, making it a valuable tool for fine-tuning the reactivity and binding affinity of the molecule.

Current research efforts are focused on leveraging the structural features of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone to develop novel therapeutic agents. One area of interest is its potential application in oncology, where piperidine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Additionally, the compound has been explored as a component in drug candidates targeting neurological disorders, given its ability to cross the blood-brain barrier and interact with central nervous system receptors.

The synthesis of (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the amine functionality and condensation reactions to form the ketone moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and derivatization studies.

Computational chemistry has also played a crucial role in understanding the properties of this compound. Molecular modeling studies have been employed to predict binding affinities, metabolic stability, and other physicochemical properties. These insights have guided experimental efforts and helped optimize synthetic routes for improved yields and purity.

In conclusion, (3-Aminopiperidin-1-yl)(2-chloropyridin-3-yl)methanone (CAS No. 1354087-64-1) represents a promising scaffold for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in medicinal chemistry research. As our understanding of its properties continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.